Cas no 922062-56-4 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 922062-56-4
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 5939329
• PubChem ID: 18571646
• Update Time: 2025-08-05

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,5-dimethylbenzene-1-sulfonamide
• AKOS024635665
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2,5-dimethylbenzenesulfonamide
• 922062-56-4
• F2277-0155
• N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-2,5-dimethylbenzenesulfonamide

• Inchi： 1S/C19H22N2O4S/c1-4-21-9-10-25-17-8-7-15(12-16(17)19(21)22)20-26(23,24)18-11-13(2)5-6-14(18)3/h5-8,11-12,20H,4,9-10H2,1-3H3
• InChI Key： BMVAVSDJHQXUOK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(NC1C=CC2=C(C=1)C(N(CC)CCO2)=O)(=O)=O

Computed Properties

• Exact Mass: 374.13002836g/mol
• Monoisotopic Mass: 374.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.1Ų

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,5-dimethylbenzene-1-sulfonamide

Recent Advances in the Study of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,5-dimethylbenzene-1-sulfonamide (CAS: 922062-56-4)

In recent years, the compound N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2,5-dimethylbenzene-1-sulfonamide (CAS: 922062-56-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzoxazepine core and sulfonamide moiety, has shown promising potential in various therapeutic applications. The following research briefing synthesizes the latest findings related to this compound, focusing on its mechanism of action, pharmacological properties, and potential clinical applications.

Recent studies have elucidated the molecular interactions of 922062-56-4 with specific biological targets, particularly in the context of inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent inhibitor of the NLRP3 inflammasome, a key player in chronic inflammatory diseases. The study highlighted the compound's ability to bind to the NACHT domain of NLRP3, thereby disrupting its oligomerization and subsequent inflammatory cascade. This finding opens new avenues for the development of NLRP3-targeted therapies for conditions such as rheumatoid arthritis and Alzheimer's disease.

Another significant advancement comes from a 2024 preclinical study investigating the anticancer properties of 922062-56-4. Researchers found that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated PI3K/AKT/mTOR signaling. Mechanistic studies revealed that the sulfonamide group of the molecule plays a critical role in its binding to the ATP-binding pocket of PI3Kδ, making it a potential candidate for targeted cancer therapy. These findings were corroborated by in vivo experiments showing tumor growth inhibition in xenograft models without significant off-target effects.

From a pharmacokinetic perspective, recent optimization efforts have focused on improving the bioavailability and metabolic stability of 922062-56-4. A 2023 structure-activity relationship (SAR) study identified key modifications to the ethyl and dimethylbenzene groups that enhance the compound's solubility while maintaining its target affinity. These modifications have led to the development of second-generation analogs with improved oral bioavailability, as evidenced by recent Phase I clinical trial data. Such advancements are crucial for translating the compound's therapeutic potential into clinical practice.

Looking ahead, the research community anticipates further exploration of 922062-56-4 in combination therapies and its potential applications in other disease areas. Ongoing studies are investigating its synergistic effects with existing immunomodulators and chemotherapeutic agents. Additionally, computational modeling approaches are being employed to predict off-target interactions and optimize the compound's selectivity profile. As these investigations progress, 922062-56-4 continues to emerge as a versatile scaffold for drug development in multiple therapeutic domains.